Cas no 2231663-72-0 ((2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride)

(2R,3S)-3-Fluoro-2-methyl-azetidine hydrochloride is a chiral azetidine derivative featuring a fluorine substituent at the 3-position and a methyl group at the 2-position. The stereochemistry (2R,3S) ensures high enantiomeric purity, making it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the azetidine ring contributes to conformational rigidity. The hydrochloride salt improves solubility and handling properties. This compound is suited for medicinal chemistry applications, including the design of enzyme inhibitors and receptor modulators. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for drug discovery.
(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride structure
2231663-72-0 structure
Product Name:(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride
CAS No:2231663-72-0
MF:C4H9ClFN
MW:125.57
MDL:MFCD31705462
CID:5096092
PubChem ID:135394854
Update Time:2026-03-02

(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2R,3S)-3-fluoro-2-methylazetidine hydrochloride
    • Azetidine, 3-fluoro-2-methyl-, hydrochloride (1:1), (2R,3S)-
    • (2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride
    • (2R,3S)-3-Fluoro-2-methyl-aZetidine hydrochloride
    • Rel-(2R,3S)-3-fluoro-2-methylazetidine hydrochloride
    • (2R,3S)-3-fluoro-2-methylazetidine;hydrochloride
    • AT24723
    • trans-3-fluoro-2-methylazetidine hydrochloride
    • (2R,3S)-3-Fluoro-2-methylazetidine HCl
    • MFCD31705462
    • PS-17103
    • 2231663-72-0
    • MDL: MFCD31705462
    • Inchi: 1S/C4H8FN.ClH/c1-3-4(5)2-6-3;/h3-4,6H,2H2,1H3;1H/t3-,4+;/m1./s1
    • InChI Key: LCIMHSJEJTYTNF-HJXLNUONSA-N
    • SMILES: F[C@H]1CN[C@@H]1C.Cl

Computed Properties

  • Exact Mass: 125.0407551g/mol
  • Monoisotopic Mass: 125.0407551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 55.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

(2R,3S)-3-fluoro-2-methyl-azetidine;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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Chemenu
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